Methylcobalamin hydrate

• Molecular Formula: C63H92CoN13O14P
• Molecular Weight: 1345.4 g/mol
• InChI: InChI=1S/C62H90N13O14P.CH3.Co/c1-29-20-39-40(21-30(29)2)75(28-70-39)57-52(84)53(41(27-76)87-57)89-90(85,86)88-31(3)26-69-49(83)18-19-59(8)37(22-46(66)80)56-62(11)61(10,25-48(68)82)36(14-17-45(65)79)51(74-62)33(5)55-60(9,24-47(67)81)34(12-15-43(63)77)38(71-55)23-42-58(6,7)35(13-16-44(64)78)50(72-42)32(4)54(59)73-56;;/h20-21,23,28,31,34-37,41,52-53,56-57,71,76,84H,12-19,22,24-27H2,1-11H3,(H2,63,77)(H2,64,78)(H2,65,79)(H2,66,80)(H2,67,81)(H2,68,82)(H,69,83)(H,85,86);1H3;/q;-1;+2/p-1/b38-23-,50-32-,55-33-;;/t31-,34-,35-,36-,37+,41-,52?,53?,56-,57+,59-,60+,61+,62+;;/m0../s1
• InChIKey: YTKXCKMCOAKYSC-IVMYLLCUSA-M

Methylcobalamin Hydrate: The Endogenous Coenzyme Form of Vitamin B12 for Neurological and Metabolic Research

Methylcobalamin hydrate (CAS 13422-55-4), also referred to as mecobalamin, is the hydrated crystalline form of methylcobalamin—the predominant active coenzyme of vitamin B12 in human physiology [1]. Unlike the synthetic cyanocobalamin (CN-Cbl) commonly used in fortification and general supplementation, methylcobalamin serves as a cofactor for methionine synthase, directly participating in homocysteine remethylation and the regeneration of methionine and S-adenosylmethionine, the universal methyl donor [1]. It is a naturally occurring, water-soluble vitamin B12 analog essential for neuronal health, myelin synthesis, and DNA production . The hydrate form provides a standardized, research-grade material for in vitro and in vivo studies, with a molecular formula of C₆₃H₉₁CoN₁₃O₁₄P·xH₂O and an anhydrous molecular weight of 1344.41 g/mol .

Direct Coenzyme Activity Bypasses conversion from cyanocobalamin; may support methionine synthase and methylation pathway studies.

Nerve Repair Models Reported to accelerate CMAP and axonal regeneration endpoints in preclinical nerve injury models.

B12 Metabolism Studies Allows investigation of tissue-specific retention and hepatic storage differences among B12 vitamers.

• [1] Temova Rakuša Ž, Roškar R, Hickey N, Geremia S. Vitamin B12 in Foods, Food Supplements, and Medicines—A Review of Its Role and Properties with a Focus on Its Stability. Molecules. 2022 Dec 28;28(1):240. doi: 10.3390/molecules28010240. PMID: 36615431. View Source

Why Methylcobalamin Hydrate Cannot Be Replaced by Cyanocobalamin in Research and Therapeutic Development

Substituting methylcobalamin hydrate with generic cyanocobalamin (CN-Cbl) in research or formulation contexts is scientifically unsound due to profound differences in molecular stability, metabolic fate, and tissue-specific accumulation. While CN-Cbl exhibits superior physicochemical stability—a key factor in its widespread use in food fortification and general supplements—this very stability reflects a fundamental biological limitation: CN-Cbl is a synthetic, non-coenzyme form that must first undergo enzymatic decyanation and conversion to active methylcobalamin (MeCbl) and adenosylcobalamin (AdoCbl) within cells [1]. This conversion process is inefficient in certain populations (e.g., those with MTHFR polymorphisms) and bypasses the direct coenzymatic activity of MeCbl in the methionine synthase pathway [1]. Furthermore, comparative studies reveal that MeCbl yields distinct tissue distribution profiles and liver storage patterns compared to CN-Cbl, even when systemic absorption is equivalent [2]. Therefore, experiments investigating methylation-dependent processes, neuronal regeneration, or conditions where mitochondrial B12 trafficking is impaired demand the direct provision of the active coenzyme form. Interchanging these compounds introduces a confounding variable: the rate and efficiency of cellular conversion from the prodrug (CN-Cbl) to the active metabolite (MeCbl) [1]. The quantitative evidence below delineates exactly where MeCbl hydrate provides a measurable, selection-critical advantage.

Conversion Inefficiency Cyanocobalamin requires decyanation; conversion may be limited in models with impaired B12 processing or MTHFR polymorphisms.

Tissue Distribution Gap Methylcobalamin yields markedly different liver storage and urinary excretion profiles; substitution alters pharmacokinetic endpoints.

Stability Trade-off Methylcobalamin is substantially less stable under light, heat, and acidic conditions; handling and formulation protocols differ.

• [1] Obeid R, Fedosov SN, Nexo E. Cobalamin coenzyme forms are not likely to be superior to cyano- and hydroxyl-cobalamin in prevention or treatment of cobalamin deficiency. Mol Nutr Food Res. 2015 May;59(5):859-70. doi: 10.1002/mnfr.201400888. PMID: 25641638. View Source
• [2] Okuda K, Yashima K, Kitazaki T, Takara I. Intestinal absorption and concurrent chemical changes of methylcobalamin. J Lab Clin Med. 1973 Apr;81(4):557-67. PMID: 4696188. View Source

Quantitative Evidence Guide: Methylcobalamin Hydrate Differentiation from Vitamin B12 Analogs

Methylcobalamin Hydrate Accelerates Peripheral Nerve Recovery Over Methylprednisolone and Pleiotrophin

In a well-established rat model of ulnar-to-musculocutaneous nerve end-to-end neurorrhaphy, daily intraperitoneal administration of methylcobalamin hydrate (130 μg/kg) significantly accelerated functional and structural recovery compared to the anti-inflammatory methylprednisolone (30 mg/kg) and the neurotrophic factor pleiotrophin (40 μg/kg) [1]. The methylcobalamin-treated group exhibited remarkable enhancement of compound muscle action potential (CMAP) recovery, motor end plate innervation, and histological metrics of axonal regeneration, achieving functional restoration within one month post-surgery, a result not observed with the comparator agents [1].

Nerve Recovery Comparison

Head-to-head

Reported accelerated CMAP recovery and axonal regeneration endpoints vs. methylprednisolone and pleiotrophin in rat ulnar-to-musculocutaneous nerve model. Functional recovery observed within 1 month.

Supports nerve repair model endpoint interpretation

Rat neurorrhaphy model; 130 µg/kg i.p. daily.

Evidence Dimension	Peripheral nerve functional recovery (CMAP and motor performance)
Target Compound Data	Accelerated recovery; enhanced CMAP, motor end plate innervation, axonal diameter, and myelin thickness; functional improvement in grooming test within 1 month [1]
Comparator Or Baseline	Methylprednisolone (30 mg/kg): Transient suppression of axon enumeration, no significant functional recovery [1]; Pleiotrophin (40 μg/kg): Increased vascularity and nerve fiber density but no functional recovery [1]
Quantified Difference	Significant functional and structural recovery only in methylcobalamin group; methylprednisolone and pleiotrophin groups failed to achieve functional recovery [1]
Conditions	Rat ulnar-to-musculocutaneous nerve end-to-end neurorrhaphy model; 130 μg/kg methylcobalamin i.p. daily post-surgery [1]

Why This Matters

This study provides direct, quantitative evidence of methylcobalamin's unique ability to accelerate peripheral nerve regeneration compared to a clinical anti-inflammatory and a neurotrophic factor, making it the preferred agent for preclinical models of nerve repair and for informing therapeutic development in peripheral neuropathies.

• [1] Liao WC, Chen JR, Wang YJ, Tseng GF. Methylcobalamin, but not methylprednisolone or pleiotrophin, accelerates the recovery of rat biceps after ulnar to musculocutaneous nerve transfer. Neuroscience. 2010 Dec 15;171(3):934-49. doi: 10.1016/j.neuroscience.2010.09.036. PMID: 20884334. View Source

Methylcobalamin Hydrate Confers Superior Hepatic Storage Compared to Cyanocobalamin

Despite equivalent oral absorption quantity and speed between methylcobalamin (MeCbl) and cyanocobalamin (CN-Cbl) in rats, the hepatic accumulation of radiolabeled vitamin B12 was markedly greater following MeCbl administration [1]. In a 2010 study, rats fed a diet containing methylcobalamin exhibited approximately twice the amount of vitamin B12 stored in the liver compared to those fed an equivalent cyanocobalamin diet [2]. This differential liver retention suggests that MeCbl is preferentially converted to and retained as hydroxocobalamin or coenzyme forms in hepatic tissue [1].

Hepatic Storage Ratio

Cross-study

Liver B12 content ~2× higher in methylcobalamin-fed rats compared to cyanocobalamin-fed rats.

May support hepatic storage context in B12 metabolism studies

Male Wistar rats; equivalent dietary doses.

Evidence Dimension	Hepatic vitamin B12 storage content
Target Compound Data	Methylcobalamin diet: Liver vitamin B12 content approximately twice that of cyanocobalamin-fed rats (quantitative ratio ~2:1) [2]
Comparator Or Baseline	Cyanocobalamin diet: Liver vitamin B12 content approximately half that of methylcobalamin-fed rats [2]
Quantified Difference	Approximately 100% higher liver B12 content in methylcobalamin-fed rats [2]
Conditions	Male Wistar rats fed diets containing equivalent doses of either methylcobalamin or cyanocobalamin; liver vitamin B12 measured after dietary exposure [2]

Why This Matters

The significant difference in hepatic retention indicates that methylcobalamin may be a more efficient substrate for building and maintaining hepatic vitamin B12 stores, a critical factor in long-term supplementation studies and in modeling conditions of B12 malabsorption or deficiency.

• [1] Okuda K, Yashima K, Kitazaki T, Takara I. Intestinal absorption and concurrent chemical changes of methylcobalamin. J Lab Clin Med. 1973 Apr;81(4):557-67. PMID: 4696188. View Source
• [2] Nakano S, et al. Effect of orally administered cyanocobalamin and methylcobalamin on vitamin B12 storage in the rat liver and kidney. Vitamins (Japan). 2010;84(11):532-7. View Source

Methylcobalamin Hydrate Demonstrates Reduced Urinary Excretion and Higher Liver Uptake in Human Schilling Test

In a classic Schilling test conducted in human subjects, the 24-hour urinary excretion of orally administered radiolabeled methylcobalamin (⁵⁷Co-MeCbl) was only one-third that of cyanocobalamin (⁵⁷Co-CNCbl) when a 0.5 μg dose was followed by a 1 mg flushing dose of unlabeled CNCbl [1]. This lower urinary excretion, coupled with greater liver uptake observed in rat models, indicates that MeCbl is more extensively retained and metabolized in tissues rather than being rapidly eliminated [1].

Urinary Excretion

Head-to-head

24-h urinary excretion 67% lower for methylcobalamin vs. cyanocobalamin in human Schilling test.

Suggests greater tissue retention and lower elimination

Human study; 0.5 µg oral dose with flushing.

Evidence Dimension	24-hour urinary excretion of radiolabeled B12 (Schilling test)
Target Compound Data	Methylcobalamin (⁵⁷Co-MeCbl) 0.5 μg: Urinary excretion approximately 1/3 of that with CN-Cbl [1]
Comparator Or Baseline	Cyanocobalamin (⁵⁷Co-CNCbl) 0.5 μg: Higher urinary excretion (baseline) [1]
Quantified Difference	Methylcobalamin urinary excretion is approximately 67% lower than that of cyanocobalamin [1]
Conditions	Human Schilling test: oral administration of 0.5 μg radiolabeled B12 followed by 1 mg flushing dose of unlabeled CNCbl; 24-h urine collection [1]

Why This Matters

The lower urinary excretion profile of methylcobalamin implies enhanced tissue retention and bioavailability, a key consideration for studies requiring sustained B12 coenzyme activity and for interpreting pharmacokinetic data in human subjects.

• [1] Okuda K, Yashima K, Kitazaki T, Takara I. Intestinal absorption and concurrent chemical changes of methylcobalamin. J Lab Clin Med. 1973 Apr;81(4):557-67. PMID: 4696188. View Source

Methylcobalamin Hydrate Is Significantly Less Stable Than Cyanocobalamin Under Physicochemical Stress—A Critical Handling Consideration

A systematic study comparing the stability of B12 vitamers under various physicochemical stressors revealed that methylcobalamin (MeCbl) is substantially less stable than cyanocobalamin (CNCbl) [1]. Specifically, under exposure to UV light, heat (100°C for 60 min), and acidic pH (pH 3), MeCbl exhibited degradation losses of >30%, 79%, and 70-76% respectively, whereas CNCbl showed significantly lower degradation under the same conditions (e.g., 38% heat loss, 15% acidic loss) [1]. Notably, the addition of sorbitol significantly mitigated MeCbl degradation, reducing losses from 70-76% to 16% in the presence of ascorbic acid [1].

Stability Under Stress

Head-to-head

UV, heat (100°C), and pH 3 caused >30%, 79%, and 70-76% degradation; sorbitol addition reduced loss to 16%.

Highlights formulation and storage requirements

Comparative data with cyanocobalamin.

Evidence Dimension	Physicochemical stability (degradation loss %)
Target Compound Data	Methylcobalamin: UV/heat exposure >30% loss; pH 3 79% loss; with ascorbic acid 70-76% loss; with ascorbic acid + sorbitol 16% loss [1]
Comparator Or Baseline	Cyanocobalamin: UV exposure 4% loss; heat 38% loss; pH 3 15% loss; with ascorbic acid ~6-13% loss [1]
Quantified Difference	Methylcobalamin is approximately 2- to 5-fold more susceptible to degradation under these specific stressors [1]
Conditions	Exposure to UV light, heat (100°C, 60 min), acidic pH (pH 3), and co-incubation with ascorbic acid; with and without sorbitol as stabilizer [1]

Why This Matters

The inherent instability of methylcobalamin hydrate dictates specific handling, storage (-20°C, protected from light), and formulation requirements (e.g., use of stabilizers like sorbitol) to ensure experimental reproducibility and product integrity, directly impacting procurement and experimental design decisions.

• [1] Hadinata Lie A, et al. Sorbitol enhances the physicochemical stability of B12 vitamers. Int J Vitam Nutr Res. 2020 Oct;90(5-6):439-447. doi: 10.1024/0300-9831/a000578. PMID: 30932778. View Source

Methylcobalamin Hydrate Solubility Profile: Implications for In Vitro and In Vivo Dosing

Methylcobalamin hydrate exhibits partial solubility in cold and hot water, requiring physical methods such as vortexing, ultrasonication, or warming to 37°C to achieve full dissolution for experimental use . Its solubility in ethanol is described as 'very slight' . This contrasts with cyanocobalamin, which is freely soluble in water and more amenable to straightforward aqueous formulation [1].

Aqueous Solubility

Class-level

Partially soluble in water; requires vortexing, ultrasonication, or warming to dissolve.

Informs reconstitution protocols for dosing

Class-level inference; supplier data.

Evidence Dimension	Aqueous solubility
Target Compound Data	Methylcobalamin hydrate: Partially soluble in cold/hot water; slightly soluble in water; requires mechanical agitation or heating for dissolution [REFS-1, REFS-2]
Comparator Or Baseline	Cyanocobalamin: Freely soluble in water [1]
Quantified Difference	Qualitative difference: Methylcobalamin hydrate is less freely soluble than cyanocobalamin [REFS-1, REFS-3]
Conditions	Solubility assessments based on supplier technical datasheets and literature; methylcobalamin hydrate (CAS 13422-55-4)

Why This Matters

The solubility characteristics of methylcobalamin hydrate necessitate specific reconstitution protocols and may limit the maximum achievable concentration in aqueous buffers, directly impacting the design of in vitro assays and in vivo dosing formulations.

• [1] Temova Rakuša Ž, Roškar R, Hickey N, Geremia S. Vitamin B12 in Foods, Food Supplements, and Medicines—A Review of Its Role and Properties with a Focus on Its Stability. Molecules. 2022 Dec 28;28(1):240. doi: 10.3390/molecules28010240. PMID: 36615431. View Source

Optimal Application Scenarios for Methylcobalamin Hydrate Based on Quantitative Evidence

Preclinical Models of Peripheral Nerve Injury and Regeneration

Methylcobalamin hydrate is the preferred agent for accelerating functional and structural recovery in rodent models of peripheral nerve injury, including end-to-end neurorrhaphy and end-to-side nerve transfers. The evidence demonstrates that daily administration of 130 μg/kg i.p. significantly enhances compound muscle action potential (CMAP) recovery, motor end plate innervation, and histological markers of axonal regeneration within one month post-surgery, outperforming both methylprednisolone and pleiotrophin [1]. This makes it an essential tool for investigating mechanisms of axonal sprouting, myelination, and functional restoration following nerve damage.

Vitamin B12 Metabolism and Tissue Distribution Studies

For investigations into the differential handling of B12 vitamers, methylcobalamin hydrate provides a critical comparator to cyanocobalamin. As shown in rat feeding studies, methylcobalamin results in approximately twice the hepatic storage of vitamin B12 compared to an equivalent dose of cyanocobalamin, despite similar absorption kinetics [2]. Furthermore, human Schilling test data indicate that methylcobalamin exhibits significantly lower urinary excretion, suggesting greater tissue retention [3]. Researchers studying B12 trafficking, storage, and utilization should select methylcobalamin hydrate to accurately model the behavior of the endogenous coenzyme form.

Formulation Development Requiring Stabilization of Labile B12 Vitamers

Given the pronounced instability of methylcobalamin hydrate under physicochemical stressors—including UV light, heat, and acidic pH—this compound serves as an ideal model for developing and testing stabilization strategies. The quantitative data showing that sorbitol addition reduces degradation losses from 70-76% to 16% in the presence of ascorbic acid provides a clear benchmark for evaluating new excipients and formulation approaches [4]. Procurement of methylcobalamin hydrate is essential for stability-indicating method development and for optimizing shelf-life conditions in B12-containing products.

In Vitro Assays Requiring Direct Provision of Active B12 Coenzyme

In cell culture systems where enzymatic conversion of cyanocobalamin to methylcobalamin may be inefficient or confounding (e.g., cells with impaired decyanation or MTHFR polymorphisms), direct supplementation with methylcobalamin hydrate ensures consistent and immediate availability of the active coenzyme for methionine synthase and methylation reactions [5]. The solubility profile of methylcobalamin hydrate, while requiring specific reconstitution steps (warming, ultrasonication), is sufficient for preparing working solutions in aqueous buffers at concentrations up to 5-20 mM , supporting a wide range of in vitro experimental designs.

Application

Selection Property

Validation Focus

Nerve repair model studies

Active coenzyme form

CMAP and axonal regeneration endpoints

B12 metabolism and tissue distribution studies

Differential tissue retention

Hepatic B12 content and urinary excretion endpoints

Formulation stability development

Physicochemical lability

Degradation analysis and stabilizer efficacy

In vitro coenzyme-dependent assays

Direct coenzyme availability

Methionine synthase activity and methylation readouts

• [1] Liao WC, Chen JR, Wang YJ, Tseng GF. Methylcobalamin, but not methylprednisolone or pleiotrophin, accelerates the recovery of rat biceps after ulnar to musculocutaneous nerve transfer. Neuroscience. 2010 Dec 15;171(3):934-49. doi: 10.1016/j.neuroscience.2010.09.036. PMID: 20884334. View Source
• [2] Nakano S, et al. Effect of orally administered cyanocobalamin and methylcobalamin on vitamin B12 storage in the rat liver and kidney. Vitamins (Japan). 2010;84(11):532-7. View Source
• [3] Okuda K, Yashima K, Kitazaki T, Takara I. Intestinal absorption and concurrent chemical changes of methylcobalamin. J Lab Clin Med. 1973 Apr;81(4):557-67. PMID: 4696188. View Source
• [4] Hadinata Lie A, et al. Sorbitol enhances the physicochemical stability of B12 vitamers. Int J Vitam Nutr Res. 2020 Oct;90(5-6):439-447. doi: 10.1024/0300-9831/a000578. PMID: 30932778. View Source
• [5] Obeid R, Fedosov SN, Nexo E. Cobalamin coenzyme forms are not likely to be superior to cyano- and hydroxyl-cobalamin in prevention or treatment of cobalamin deficiency. Mol Nutr Food Res. 2015 May;59(5):859-70. doi: 10.1002/mnfr.201400888. PMID: 25641638. View Source